Cas no 143883-73-2 (2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid)

2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid structure
143883-73-2 structure
Product Name:2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid
CAS No:143883-73-2
MF:C8H7BrO5
MW:263.042182207108
CID:2776856
PubChem ID:14992043
Update Time:2025-04-21

2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 143883-73-2
    • 2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid
    • DTXSID10566642
    • Inchi: 1S/C8H7BrO5/c1-14-4-2-3(8(12)13)5(9)7(11)6(4)10/h2,10-11H,1H3,(H,12,13)
    • InChI Key: FKXVJJUTKUVGFG-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C=C1C(=O)O)OC)O)O

Computed Properties

  • Exact Mass: 261.94769Da
  • Monoisotopic Mass: 261.94769Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 87Ų
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